4-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-ethoxy-N-[(2-hydroxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H16N2O3S/c1-2-21-12-9-7-11(8-10-12)15(20)18-16(22)17-13-5-3-4-6-14(13)19/h3-10,19H,2H2,1H3,(H2,17,18,20,22)
• InChI Key: YMZYSLVMTADZSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2O
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

4-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide is not fully understood. However, it has been suggested that the compound exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer development.
Biochemical and Physiological Effects
Studies have shown that the compound exhibits significant anti-inflammatory and antioxidant effects. It has also been found to induce apoptosis and inhibit the proliferation of cancer cells. Additionally, the compound has been shown to have a protective effect on the liver and kidney.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide in lab experiments is its high solubility in organic solvents, which makes it easy to handle and use. However, one of the limitations is its low stability in aqueous solutions, which may affect its biological activity.

Future Directions

There are numerous future directions for the research on 4-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide. Some of these include:
1. Investigating the compound's potential as a therapeutic agent for various diseases, such as cancer and inflammatory disorders.
2. Studying the compound's mechanism of action in more detail to better understand its biological effects.
3. Developing new synthesis methods for the compound to improve its stability and biological activity.
4. Investigating the compound's potential as a ligand for the synthesis of metal complexes for catalytic and biological applications.
Conclusion
In conclusion, 4-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide is a chemical compound with significant potential applications in various fields. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising candidate for further research and development. Despite its limitations, the compound's high solubility in organic solvents makes it easy to handle and use in lab experiments. Future research on this compound should focus on investigating its potential as a therapeutic agent and developing new synthesis methods to improve its stability and biological activity.

Synthesis Methods

The synthesis of 4-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide involves the reaction of 4-ethoxybenzoyl chloride with 2-aminothiophenol, followed by the reaction of the resulting compound with 2-hydroxyaniline. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been used as a ligand in the synthesis of metal complexes for catalytic and biological applications.